Cas no 1292946-15-6 ((2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide)

• Product Name: (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide
• CAS No: 1292946-15-6
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• MDL: MFCD14697369
• CID: 4776668
• PubChem ID: 61163923
• Update Time: 2025-05-19

(2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide
• (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide

• MDL： MFCD14697369
• Inchi： 1S/C8H18N2O2S/c1-10(4-5-11)8(12)7(9)3-6-13-2/h7,11H,3-6,9H2,1-2H3/t7-/m0/s1
• InChI Key： IXVVAJLXFLNNGD-ZETCQYMHSA-N
• SMILES： S(C)CC[C@@H](C(N(C)CCO)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 155
• XLogP3: -0.8
• Topological Polar Surface Area: 91.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide

Compound CAS No. 1292946-15-6: (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide

The compound with CAS No. 1292946-15-6, known as (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, functional groups, and structural properties, making it a subject of interest in both academic research and industrial applications.

Structural Analysis and Key Features

The molecule consists of a butanamide backbone with a methylsulfanyl group at the 4-position, an amino group at the 2-position, and an N-substituted group comprising a hydroxyethyl and methyl substituent. The stereochemistry at the 2-position (S configuration) plays a crucial role in determining the compound's biological activity and chemical reactivity. The presence of multiple functional groups, including amide, amino, hydroxyl, and thioether groups, contributes to its versatility in chemical reactions and interactions.

Synthesis and Characterization

The synthesis of (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide involves a series of carefully controlled organic reactions. These include nucleophilic substitutions, amide bond formations, and stereochemical manipulations to achieve the desired configuration at the chiral center. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the compound's structure and purity.

Physical Properties

This compound exhibits specific physical properties that make it suitable for various applications. Its melting point, boiling point, solubility in different solvents, and stability under varying conditions have been thoroughly investigated. The presence of polar functional groups enhances its solubility in polar solvents, while the thioether group contributes to its stability under oxidative conditions.

Biological Activity and Applications

Recent studies have highlighted the potential of (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide in pharmacology. It has shown promising results as a precursor for drug development, particularly in the design of bioactive molecules with specific therapeutic targets. The compound's ability to interact with biological systems makes it a valuable tool in medicinal chemistry.

Additionally, this compound finds applications in agrochemicals and materials science due to its unique reactivity and stability. Its role as an intermediate in the synthesis of more complex molecules further underscores its importance in modern chemical research.

Latest Research Findings

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with unprecedented accuracy. Molecular modeling studies have revealed insights into its interaction with biological macromolecules, paving the way for novel therapeutic strategies.

In conclusion, (2S)-2-Amino-N-(2-hydroxyethyl)-N-methyl-4-(methylsulfanyl)butanamide (CAS No. 1292946-15-6) is a multifaceted compound with significant implications across diverse scientific disciplines. Its intricate structure, coupled with cutting-edge research findings, positions it as a key player in future innovations within chemistry and pharmacology.